Cas no 2320421-55-2 (1-(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)-2-(pyridin-3-yl)ethanone)

• Product Name: 1-(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)-2-(pyridin-3-yl)ethanone
• CAS No: 2320421-55-2
• MF: C₁₄H₁₇N₅O
• MW: 271.317682027817
• CID: 6444106
• PubChem ID: 121151348
• Update Time: 2025-10-21

1-(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)-2-(pyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2320421-55-2
• 2-(pyridin-3-yl)-1-[4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl]ethan-1-one
• 1-(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)-2-(pyridin-3-yl)ethanone
• F6471-5822
• 2-pyridin-3-yl-1-[4-(triazol-1-yl)piperidin-1-yl]ethanone
• AKOS032692628

• Inchi： 1S/C14H17N5O/c20-14(10-12-2-1-5-15-11-12)18-7-3-13(4-8-18)19-9-6-16-17-19/h1-2,5-6,9,11,13H,3-4,7-8,10H2
• InChI Key： WFKFTPHCEVPWDD-UHFFFAOYSA-N
• SMILES： O=C(CC1C=NC=CC=1)N1CCC(CC1)N1C=CN=N1

Computed Properties

• Exact Mass: 271.14331018g/mol
• Monoisotopic Mass: 271.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.9Ų

Additional information on 1-(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)-2-(pyridin-3-yl)ethanone

Comprehensive Overview of 1-(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)-2-(pyridin-3-yl)ethanone (CAS No. 2320421-55-2)

1-(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)-2-(pyridin-3-yl)ethanone, with the CAS number 2320421-55-2, is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule integrates a piperidine core modified with a 1,2,3-triazole moiety and a pyridine-based ethanone side chain, making it a versatile scaffold for drug discovery. Its structural complexity and functional diversity align with modern trends in targeting kinase inhibitors and GPCR modulators, which are pivotal in treating diseases like cancer and neurological disorders.

The compound’s 1,2,3-triazole group is particularly noteworthy due to its role in click chemistry, a technique widely adopted in bioconjugation and drug delivery systems. Researchers are exploring its potential in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic strategy degrading disease-causing proteins. Additionally, the pyridine ring enhances binding affinity to biological targets, often seen in FDA-approved drugs like kinase inhibitors. These attributes make CAS 2320421-55-2 a candidate for high-throughput screening in oncology and immunology.

From a synthetic perspective, 1-(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)-2-(pyridin-3-yl)ethanone exemplifies advancements in green chemistry. Its preparation often involves catalyzed azide-alkyne cycloaddition (CuAAC), minimizing waste and improving atom economy—a priority for sustainable pharmaceutical manufacturing. This aligns with global demands for eco-friendly synthesis methods, a topic frequently searched in academic databases and patent literature.

In drug development, the compound’s ADME (Absorption, Distribution, Metabolism, Excretion) profile is critical. Early studies suggest its logP and hydrogen-bonding capacity may favor blood-brain barrier penetration, sparking interest in CNS drug design. Such properties are often queried in QSAR modeling forums and molecular docking studies, reflecting the industry’s focus on computational chemistry tools.

Beyond therapeutics, CAS 2320421-55-2 is investigated for material science applications. Its triazole-piperidine framework could contribute to metal-organic frameworks (MOFs) or polymeric sensors, addressing trends in smart materials. This multidisciplinary relevance ensures its visibility in cross-disciplinary research platforms like PubMed and Reaxys.

To summarize, 1-(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)-2-(pyridin-3-yl)ethanone exemplifies innovation at the intersection of medicinal chemistry and sustainable technology. Its structural motifs and potential applications resonate with current searches on precision medicine, catalysis, and bioisosteres, making it a compelling subject for researchers and industry stakeholders alike.